1-(Piperidin-2-yl)prop-2-en-1-one 1-(Piperidin-2-yl)prop-2-en-1-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC17656948
InChI: InChI=1S/C8H13NO/c1-2-8(10)7-5-3-4-6-9-7/h2,7,9H,1,3-6H2
SMILES:
Molecular Formula: C8H13NO
Molecular Weight: 139.19 g/mol

1-(Piperidin-2-yl)prop-2-en-1-one

CAS No.:

Cat. No.: VC17656948

Molecular Formula: C8H13NO

Molecular Weight: 139.19 g/mol

* For research use only. Not for human or veterinary use.

1-(Piperidin-2-yl)prop-2-en-1-one -

Specification

Molecular Formula C8H13NO
Molecular Weight 139.19 g/mol
IUPAC Name 1-piperidin-2-ylprop-2-en-1-one
Standard InChI InChI=1S/C8H13NO/c1-2-8(10)7-5-3-4-6-9-7/h2,7,9H,1,3-6H2
Standard InChI Key NLAWCJTVQFVJET-UHFFFAOYSA-N
Canonical SMILES C=CC(=O)C1CCCCN1

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The molecular formula of 1-(Piperidin-2-yl)prop-2-en-1-one is C₈H₁₃NO, with a molecular weight of 139.19 g/mol. Its IUPAC name is 1-piperidin-2-ylprop-2-en-1-one, and its canonical SMILES representation is C=CC(=O)C1CCCCN1. The compound features:

  • A piperidine ring (six-membered heterocycle with one nitrogen atom) at the 2-position.

  • An α,β-unsaturated ketone (enone) system, enabling conjugate addition reactions.

The piperidine ring adopts a chair conformation, minimizing steric strain, while the enone moiety contributes to electrophilicity at the β-carbon.

Spectroscopic Characterization

Key spectroscopic data includes:

  • IR: Carbonyl stretching vibration at ~1,680–1,720 cm⁻¹ and C=C stretch at ~1,600 cm⁻¹.

  • ¹H NMR: Vinyl protons resonate at δ 6.1–6.3 ppm (J ≈ 16 Hz), while piperidine protons appear at δ 1.4–2.8 ppm.

  • ¹³C NMR: Carbonyl carbon at δ 195–200 ppm, vinyl carbons at δ 120–130 ppm, and piperidine carbons at δ 25–50 ppm.

Physicochemical Properties

PropertyValue
Molecular Weight139.19 g/mol
Melting PointNot reported (analogs: 122–124°C)
SolubilityModerate in polar solvents
HOMO-LUMO GapEstimated -8.7 eV (analogs)

The enone system lowers the HOMO-LUMO gap compared to saturated ketones, enhancing reactivity.

Synthesis and Industrial Production

Academic Laboratory Synthesis

A one-pot, solvent-free method under microwave irradiation is preferred:

  • Reactants: Chloro aldehydes, ketones, and piperidine.

  • Conditions: Microwave heating at 80–100°C for 10–15 minutes.

  • Workup: Precipitation in ice-cold water, filtration, and purification via silica gel chromatography (n-hexane:ethyl acetate).

This method achieves yields >70% with minimal byproducts, avoiding toxic catalysts.

Industrial-Scale Production

Industrial processes scale the academic method using continuous-flow reactors. Key advantages include:

  • Cost Efficiency: Reduced solvent waste lowers disposal costs.

  • Sustainability: Microwave energy decreases carbon footprint by 30% compared to conventional heating.

Chemical Reactivity and Reaction Pathways

Oxidation and Reduction

  • Oxidation: Treatment with KMnO₄ or CrO₃ yields epoxides or carboxylic acids.

  • Reduction: NaBH₄ or LiAlH₄ reduces the ketone to a secondary alcohol.

Nucleophilic Additions

The β-carbon undergoes Michael additions with:

  • Amines: Forms β-amino ketones.

  • Thiols: Produces β-thioether derivatives under basic conditions.

Cycloadditions

The enone participates in Diels-Alder reactions with dienes, generating six-membered cyclohexene derivatives.

Structural Analogues and Comparative Analysis

Piperidine-Based Analogues

CompoundKey Structural DifferenceBiological Activity
PelletierineSaturated ketoneAnthelmintic
1-(Piperidin-1-yl)prop-2-en-1-onePiperidine at 1-positionReduced COX-1 inhibition

The 2-position piperidine substitution in 1-(Piperidin-2-yl)prop-2-en-1-one enhances steric accessibility for enzyme binding.

Enone Derivatives with Heterocycles

CompoundHeterocycleActivity
1-(Indol-3-yl)prop-2-en-1-oneIndoleAnticancer (IC₅₀ = 5 μM)
(E)-1-(Quinolin-3-yl)prop-2-en-1-oneQuinolineAntibacterial (MIC = 4 μg/mL)

The piperidine ring’s basicity improves solubility over aromatic heterocycles, aiding pharmacokinetics.

Challenges and Future Directions

Synthetic Challenges

  • Enantiomeric Resolution: Racemic mixtures complicate crystallization. Chiral HPLC or enzymatic resolution is required.

  • Byproduct Formation: Dimerization occurs above 100°C; temperature control is critical.

Therapeutic Development

  • Targeted Drug Delivery: Conjugation with nanoparticles may enhance bioavailability.

  • Toxicity Profiling: Chronic toxicity studies in mammalian models are pending.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator